Cas no 99943-60-9 (2-Phenyl-2H-1-benzopyran-3-carboxylicacid)

2-Phenyl-2H-1-benzopyran-3-carboxylicacid structure
99943-60-9 structure
Product Name:2-Phenyl-2H-1-benzopyran-3-carboxylicacid
CAS No:99943-60-9
MF:C16H12O3
MW:252.264684677124
CID:62111
PubChem ID:13393821
Update Time:2025-04-18

2-Phenyl-2H-1-benzopyran-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-2H-1-benzopyran-3-carboxylic acid
    • 2H-1-Benzopyran-3-carboxylic acid, 2-phenyl-
    • 3-carboxy-flav-3-ene
    • 2-Phenyl-2H-chromene-3-carboxylic acid
    • 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID,2-PHENYL-
    • SCHEMBL10597711
    • 99943-60-9
    • 2-Phenyl-2H-1-benzopyran-3-carboxylicacid
    • Inchi： 1S/C16H12O3/c17-16(18)13-10-12-8-4-5-9-14(12)19-15(13)11-6-2-1-3-7-11/h1-10,15H,(H,17,18)
    • InChI Key： JBOOGXCLXZNOJC-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C=C(C(=O)O)C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 252.07900
  • Monoisotopic Mass: 252.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 3.28830

2-Phenyl-2H-1-benzopyran-3-carboxylicacid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Phenyl-2H-1-benzopyran-3-carboxylicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P229030-2.5mg
2-Phenyl-2H-1-benzopyran-3-carboxylicacid
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 $ 200.00 2022-06-03
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P229030-5mg
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P229030-10mg
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 $ 585.00 2022-06-03

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